Cas no 104496-89-1 (2-(4-methylbenzoyl)isoindole-1,3-dione)
104496-89-1 structure
Product Name:2-(4-methylbenzoyl)isoindole-1,3-dione
CAS No:104496-89-1
MF:C16H11NO3
MW:265.263444185257
CID:1148168
PubChem ID:13640450
Update Time:2025-04-20
2-(4-methylbenzoyl)isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylbenzoyl)isoindole-1,3-dione
- 2-(4-Methylbenzoyl)-1H-isoindole-1,3(2H)-dione
- 2-(4-methylbenzoyl)-2,3-dihydro-1H-isoindole-1,3-dione
- 104496-89-1
- 2-(4-methylbenzoyl)isoindoline-1,3-dione
- DTXSID40545667
-
- Inchi: 1S/C16H11NO3/c1-10-6-8-11(9-7-10)14(18)17-15(19)12-4-2-3-5-13(12)16(17)20/h2-9H,1H3
- InChI Key: ZRASJZVAPDTIBO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1C(C1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 265.07393
- Monoisotopic Mass: 265.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.45
2-(4-methylbenzoyl)isoindole-1,3-dione Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
104496-89-1 (2-(4-methylbenzoyl)isoindole-1,3-dione) Related Products
- 2436-29-5(3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal)
- 304-17-6(N-Isopropylphthalimide)
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- 3842-20-4(2-(1,3-Dioxoisoindolin-2-yl)acetonitrile)
- 883-44-3(2-(3-hydroxypropyl)-2,3-dihydro-1H-isoindole-1,3-dione)
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- 2142-01-0(2-benzyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 1074-82-4(potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide)
- 480-91-1(2,3-dihydro-1H-isoindol-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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